Cas no 1001076-86-3 (3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine)

• Product Name: 3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine
• CAS No: 1001076-86-3
• MF: C₆H₅BrClNO₂S
• MW: 270.531398534775
• CID: 2134796
• Update Time: 2025-06-11

3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-chloro-5-(methylsulfonyl)Pyridine
• GBIKYUYDNTZYDS-UHFFFAOYSA-N
• 3-bromo-2-chloro-5-methylsulfonylpyridine
• 3-bromo-2-chloro-5-methanesulfonyl-pyridine
• 3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine

• Inchi： 1S/C6H5BrClNO2S/c1-12(10,11)4-2-5(7)6(8)9-3-4/h2-3H,1H3
• InChI Key： GBIKYUYDNTZYDS-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)S(C)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine

Introduction to 3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine (CAS No. 1001076-86-3)

3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1001076-86-3, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound, characterized by its bromo and chloro substituents on the pyridine ring alongside a methylsulfonyl group, has garnered attention due to its versatile reactivity and utility in constructing complex molecular frameworks.

The structural motif of 3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine positions it as a valuable building block for the development of novel bioactive molecules. The presence of both halogen atoms enhances its compatibility with various cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings, which are pivotal in drug discovery. Additionally, the electron-withdrawing nature of the methylsulfonyl group influences the electronic properties of the pyridine ring, making it an attractive scaffold for designing ligands and intermediates in catalytic processes.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards pyridine derivatives due to their broad spectrum of biological activities. 3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine has been explored in several synthetic pathways leading to pharmacologically relevant compounds. For instance, it serves as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromo and chloro substituents facilitate regioselective modifications, allowing chemists to introduce diverse functional groups with precision.

One notable application of 3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine is in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various diseases, making them attractive therapeutic targets. The compound’s ability to undergo selective functionalization has enabled researchers to design molecules that disrupt aberrant protein-protein interactions without compromising essential biological processes. This has been particularly relevant in the quest for treatments against neurodegenerative disorders and autoimmune diseases.

The agrochemical sector has also leveraged 3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine for the synthesis of novel pesticides and herbicides. Its structural features allow for the development of compounds that exhibit potent activity against resistant weed species while maintaining environmental safety. The incorporation of sulfonyl groups enhances binding affinity to biological targets, improving the efficacy of agrochemical formulations. This underscores the compound’s importance not only in pharmaceuticals but also in sustainable agriculture.

Advances in computational chemistry have further highlighted the potential of 3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine as a key intermediate. Molecular modeling studies have demonstrated its role in designing ligands for metal complexes used in catalysis and medicinal chemistry. The optimization of reaction conditions using computational tools has enabled more efficient synthetic routes, reducing waste and improving yields. This aligns with global efforts to promote green chemistry principles in industrial applications.

The synthesis of 3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine itself presents an interesting challenge due to its reactive nature. Traditional synthetic methodologies often involve multi-step processes that require careful control of reaction conditions to avoid side products. However, recent innovations have introduced more streamlined approaches, leveraging transition-metal catalysis and flow chemistry to enhance selectivity and scalability. These advancements have not only simplified production but also made the compound more accessible for research purposes.

The biological activity of derivatives derived from 3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine continues to be a subject of extensive investigation. Preclinical studies have revealed promising results regarding its potential as an antiviral agent, particularly against RNA viruses that pose significant public health challenges. The compound’s ability to interfere with viral replication cycles makes it a compelling candidate for further development into therapeutic agents.

In conclusion, 3-Bromo-2-chloro-5-(methylsulfonyl)Pyridine (CAS No. 1001076-86-3) stands as a cornerstone in modern synthetic chemistry. Its unique structural features enable diverse applications across pharmaceuticals, agrochemicals, and catalysis. As research progresses, new methodologies and applications are likely to emerge, further solidifying its importance in scientific endeavors worldwide.